Cas no 35494-92-9 (1,2-Cyclohexanedicarboxylic acid, di-2,7-octadienyl ester)

• Product Name: 1,2-Cyclohexanedicarboxylic acid, di-2,7-octadienyl ester
• CAS No: 35494-92-9
• MF: C₂₄H₃₆O₄
• MW: 388.540247917175
• CID: 292552
• Update Time: 2024-01-27

1,2-Cyclohexanedicarboxylic acid, di-2,7-octadienyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclohexanedicarboxylic acid, di-2,7-octadienyl ester
• Cyclohexane-1,2-dicarboxylic acid di(2,7-octadienyl) ester

• Inchi： 1S/C24H36O4/c1-3-5-7-9-11-15-19-27-23(25)21-17-13-14-18-22(21)24(26)28-20-16-12-10-8-6-4-2/h3-4,11-12,15-16,21-22H,1-2,5-10,13-14,17-20H2/b15-11+,16-12+
• InChI Key： RBNQVICPAZXTKE-JOBJLJCHSA-N
• SMILES： C1(C(OC/C=C/CCCC=C)=O)CCCCC1C(OC/C=C/CCCC=C)=O

Computed Properties

• Exact Mass: 388.26148
• Monoisotopic Mass: 388.261
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 16
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• PSA: 52.6